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Protopseudohypericin Protopseudohypericin
Brand Name: Vulcanchem
CAS No.: 54328-09-5
VCID: VC0150504
InChI: InChI=1S/C30H18O9/c1-9-2-11-19(13(32)3-9)29(38)25-17(36)6-15(34)23-24-16(35)7-18(37)26-28(24)22(21(11)27(23)25)12-4-10(8-31)5-14(33)20(12)30(26)39/h2-7,31,34-39H,8H2,1H3
SMILES: CC1=CC(=C2C(=C1)C3=C4C5=CC(=CC(=C5C(=O)C6=C(C=C(C(=C46)C7=C3C(=C(C=C7O)O)C2=O)O)O)O)CO)O
Molecular Formula: C30H18O9
Molecular Weight: 522.5 g/mol

Protopseudohypericin

CAS No.: 54328-09-5

Reference Standards

VCID: VC0150504

Molecular Formula: C30H18O9

Molecular Weight: 522.5 g/mol

Protopseudohypericin - 54328-09-5

CAS No. 54328-09-5
Product Name Protopseudohypericin
Molecular Formula C30H18O9
Molecular Weight 522.5 g/mol
IUPAC Name 7,11,13,16,18,22-hexahydroxy-5-(hydroxymethyl)-24-methylheptacyclo[13.11.1.12,10.03,8.019,27.021,26.014,28]octacosa-1,3(8),4,6,10,12,14(28),15(27),16,18,21(26),22,24-tridecaene-9,20-dione
Standard InChI InChI=1S/C30H18O9/c1-9-2-11-19(13(32)3-9)29(38)25-17(36)6-15(34)23-24-16(35)7-18(37)26-28(24)22(21(11)27(23)25)12-4-10(8-31)5-14(33)20(12)30(26)39/h2-7,31,34-39H,8H2,1H3
Standard InChIKey QFAPJWSQKUFHAP-UHFFFAOYSA-N
Isomeric SMILES CC1=CC2=C(C(=C1)O)C(=O)C3=C(C=C(C4=C3C2=C5C6=C(C(=CC(=C6)CO)O)C(=O)C7=C(C=C(C4=C57)O)O)O)O
SMILES CC1=CC(=C2C(=C1)C3=C4C5=CC(=CC(=C5C(=O)C6=C(C=C(C(=C46)C7=C3C(=C(C=C7O)O)C2=O)O)O)O)CO)O
Canonical SMILES CC1=CC(=O)C2=C(C3=C(C=C(C4=C3C(=C5C6=CC(=CC(=O)C6=C(C7=C(C=C(C4=C57)O)O)O)CO)C2=C1)O)O)O
Synonyms protopseudohypericin
PubChem Compound 171335
Last Modified Nov 11 2021
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